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Compound of Interest

Compound Name: 4-Amino-4'-hydroxybenzophenone

Cat. No.: B076200 Get Quote

An In-depth Technical Guide to 4-Amino-4'-
hydroxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 4-Amino-4'-hydroxybenzophenone (CAS No: 14963-34-9). This

bifunctional aromatic ketone, featuring both an amine and a hydroxyl group, is a versatile

building block in organic synthesis, with potential applications in materials science and

medicinal chemistry. This document consolidates available data on its properties, synthesis,

and spectral characteristics, and explores its potential biological significance. All quantitative

data is presented in structured tables for clarity, and relevant experimental protocols and logical

workflows are visualized using diagrams.

Introduction
4-Amino-4'-hydroxybenzophenone, systematically named (4-aminophenyl)(4-

hydroxyphenyl)methanone, is a derivative of benzophenone. Its structure combines the

functionalities of 4-aminobenzophenone and 4-hydroxybenzophenone, making it a subject of

interest for the development of novel polymers, dyes, and potentially pharmacologically active

molecules. The presence of both a hydrogen-bond-donating hydroxyl group and a hydrogen-
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bond-accepting amino group, in addition to the central carbonyl moiety, imparts unique

chemical reactivity and potential for diverse molecular interactions. This guide aims to provide a

detailed repository of technical information for professionals engaged in research and

development involving this compound.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Amino-4'-
hydroxybenzophenone is provided in Table 1. While some experimental data is available,

other properties are estimated based on its structural analogues.

Table 1: Physical and Chemical Properties of 4-Amino-4'-hydroxybenzophenone

Property Value Source/Reference

IUPAC Name
(4-aminophenyl)(4-

hydroxyphenyl)methanone
[1]

CAS Number 14963-34-9 [2]

Molecular Formula C₁₃H₁₁NO₂ [2]

Molecular Weight 213.23 g/mol [2]

Melting Point 184 °C [3]

Boiling Point Not available -

Appearance
White to beige crystalline

powder
General observation

Solubility

Insoluble in water. Slightly

soluble in chloroform and

methanol.

[4]

pKa Not available -

LogP 2.78660 [3]
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The primary synthetic route to 4-Amino-4'-hydroxybenzophenone involves the reduction of a

nitro-substituted precursor. A general workflow for this synthesis is outlined below.

Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b076200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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